[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]methanamine Hydrochloride
Overview
Description
Scientific Research Applications
Environmental Impact and Degradation
Occurrence and Toxicity of Environmental ContaminantsResearch on antimicrobial agents such as triclosan, which shares structural motifs like aromatic rings and halogen substituents with the compound , highlights the importance of studying the occurrence, toxicity, and environmental degradation pathways of synthetic compounds. Studies have shown that triclosan, due to its extensive use, is found in various environmental compartments and has demonstrated toxicity towards aquatic organisms, potentially leading to the development of resistant bacterial strains (Bedoux et al., 2012). Similar research could be relevant for understanding the environmental fate of "[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]methanamine Hydrochloride."
Pharmacological Applications
Neurochemistry and NeurotoxicityResearch into neuroactive substances, such as MDMA and related compounds, provides insight into neurochemical effects and neurotoxicity, areas that could be pertinent when considering the pharmacological impacts of structurally complex compounds (McKenna & Peroutka, 1990). Similar methodologies could be applied to study the effects of "this compound."
Optoelectronic Materials
Functionalized Organic Compounds for Electronics
The synthesis and application of quinazoline derivatives for electronic devices showcase the potential of organic compounds with aromatic systems and halogen substituents in the development of optoelectronic materials. These materials have applications in OLEDs, solar cells, and as pH sensors, indicating a wide range of research applications for similarly structured compounds (Lipunova et al., 2018).
Toxicology and Safety
Toxicity and Safety Profile Assessments
Studies on the toxicity of chlorinated hydrocarbons and related compounds, including safety assessments of antimicrobial agents like triclosan, emphasize the need for comprehensive toxicological evaluations. Such studies help determine the safety profile of compounds for human use and environmental impact (Kimbrough, 1972; Desalva et al., 1989). This approach could be mirrored in the study of "this compound."The information above reflects the broad spectrum of scientific research applications for compounds with structural or functional similarities to "this compound." Although direct references to this specific compound were not found, the highlighted studies underscore the importance of understanding the environmental, pharmacological, and toxicological aspects of synthetic chemicals.
Mechanism of Action
Mode of Action
As a research chemical, it is primarily used in scientific studies and its interaction with biological targets is still under investigation .
Pharmacokinetics
Its bioavailability, metabolism, and excretion patterns remain to be determined .
Result of Action
As a research chemical, it is used in scientific studies to explore its potential effects .
Action Environment
Factors such as temperature, pH, and presence of other chemicals could potentially affect its action .
Properties
IUPAC Name |
[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3N2S.ClH/c12-11(13,14)8-3-1-7(2-4-8)10-16-9(5-15)6-17-10;/h1-4,6H,5,15H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWELHPZJURGPIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=CS2)CN)C(F)(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClF3N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50383390 | |
Record name | [2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]methanamine Hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50383390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
690632-10-1 | |
Record name | 4-Thiazolemethanamine, 2-[4-(trifluoromethyl)phenyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=690632-10-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]methanamine Hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50383390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.